Cas no 96558-72-4 (1,2,3-Tribromo-4-nitrobenzene)

• Product Name: 1,2,3-Tribromo-4-nitrobenzene
• CAS No: 96558-72-4
• MF: C₆H₂Br₃NO₂
• MW: 359.797579288483
• CID: 1084401
• PubChem ID: 73553789
• Update Time: 2025-04-23

1,2,3-Tribromo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Tribromo-4-nitrobenzene
• DTXSID701307044
• Benzene, 1,2,3-tribromo-4-nitro-
• 96558-72-4
• Nitro-Tribrombenzol

• Inchi： 1S/C6H2Br3NO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
• InChI Key： PFIPDHZFOSAFIU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1[N+](=O)[O-])Br)Br

Computed Properties

• Exact Mass: 358.76152g/mol
• Monoisotopic Mass: 356.76357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,2,3-Tribromo-4-nitrobenzene

1,2,3-Tribromo-4-Nitrobenzene: A Comprehensive Overview

1,2,3-Tribromo-4-nitrobenzene, also known by its CAS number 96558-72-4, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with three bromine atoms and one nitro group. The substitution pattern at positions 1, 2, 3 for bromine and position 4 for the nitro group imparts distinctive chemical properties to the molecule.

The synthesis of 1,2,3-Tribromo-4-nitrobenzene typically involves multi-step processes that include bromination and nitration reactions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to improve the efficiency of bromination steps while reducing energy consumption.

One of the most notable applications of 1,2,3-Tribromo-4-nitrobenzene is in the field of polymer science. The compound serves as an intermediate in the production of high-performance polymers with tailored properties such as thermal stability and flame retardancy. Its ability to act as a cross-linking agent has made it invaluable in the development of advanced composites used in aerospace and automotive industries.

In addition to its industrial applications, 1,2,3-Tribromo-4-nitrobenzene has garnered attention in academic research for its potential in drug discovery. Recent studies have highlighted its role as a lead compound in the development of anti-cancer agents due to its ability to inhibit specific enzymes involved in tumor progression. Researchers have also investigated its pharmacokinetic properties to assess its suitability as a drug candidate.

The environmental impact of 1,2,3-Tribromo-4-nitrobenzene has been a subject of concern due to its persistence in certain ecosystems. However, recent findings suggest that microbial degradation pathways can effectively mitigate its environmental footprint under controlled conditions. These studies emphasize the importance of sustainable practices in handling such compounds during industrial processes.

In conclusion, 1,2,3-Tribromo-4-nitrobenzene, with its CAS number 96558-72-4, stands as a testament to the ingenuity of modern chemistry. Its versatility across multiple applications underscores the need for continued research into its properties and potential uses. As technology advances and environmental considerations grow more critical, this compound will undoubtedly play an even more pivotal role in shaping future innovations.